Cas no 2770500-48-4 ((9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate)
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2770500-48-4
- (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate
- EN300-37397518
-
- Inchi: 1S/C22H23NO3/c1-15(2)21-13-23(11-12-25-21)22(24)26-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,1,11-14H2,2H3
- InChI Key: AETKSVHICNCYHB-UHFFFAOYSA-N
- SMILES: O(C(N1CCOC(C(=C)C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 349.16779360g/mol
- Monoisotopic Mass: 349.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 38.8Ų
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37397518-0.05g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 0.05g |
$1200.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-0.1g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 0.1g |
$1257.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-0.25g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 0.25g |
$1315.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-0.5g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 0.5g |
$1372.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-1.0g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 1.0g |
$1429.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-2.5g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 2.5g |
$2800.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-5.0g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 5.0g |
$4143.0 | 2023-07-06 | ||
| Enamine | EN300-37397518-10.0g |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate |
2770500-48-4 | 10.0g |
$6144.0 | 2023-07-06 |
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate
Introduction to (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate (CAS No. 2770500-48-4)
(9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate, CAS No. 2770500-48-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of targeting neurological and inflammatory disorders.
The molecular structure of (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate consists of a fluorene moiety linked to a morpholine ring, with an ester functional group at the 4-position of the morpholine ring. The presence of the fluorene group enhances the lipophilicity of the molecule, which is a crucial factor for membrane permeability and bioavailability. Additionally, the morpholine ring contributes to the compound's solubility and stability, making it a suitable candidate for further pharmacological investigation.
In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives due to their ability to modulate various biological pathways. Specifically, compounds containing the morpholine scaffold have shown promise in treating conditions such as depression, anxiety, and chronic pain. The introduction of a propenyl group at the 2-position of the morpholine ring in (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate further enhances its potential by introducing additional interactive sites with biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the fluorene and morpholine moieties provides a versatile platform for structural modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has been exploited in several recent studies aimed at identifying novel therapeutic agents with improved efficacy and reduced side effects.
Recent research has highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate. These methods have enabled researchers to predict binding affinities and optimize molecular structures, leading to more efficient drug development processes.
The synthesis of (9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.
In vitro studies have begun to elucidate the biological profile of (9H-fluoren-9-yl)methyl 2-(propenylethoxy)carbonylamide. Initial experiments have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in treating neurological disorders. Additionally, its interaction with inflammatory pathways has been explored, indicating that it may have therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further clinical development. Understanding these properties is essential for optimizing dosing regimens and minimizing potential adverse effects.
The future direction of research on (9H-fluorenene carboxylic acid) will likely focus on expanding its therapeutic applications through structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.
In conclusion, (9H-fluorenene carboxylic acid) represents an exciting opportunity for innovation in drug discovery. Its unique structural features and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new insights into its mechanisms of action, we can anticipate that it will play an increasingly important role in addressing some of today's most challenging medical conditions.
2770500-48-4 ((9H-fluoren-9-yl)methyl 2-(prop-1-en-2-yl)morpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)